Pyran RG 140

• InChI: InChI=1S/Al.2HO3Si/c;2*1-4(2)3/h;2*1H/q+2;2*-1
• InChI Key: JWJSFVZDFPAMSP-UHFFFAOYSA-N
• Canonical SMILES: O[Si](=O)[O-].O[Si](=O)[O-].[Al+2]
• Molecular Formula: AlH2O6Si2
• Molecular Weight: 181.16 g/mol
• Physical Description: Black or dark grey powder; [Superior Technical Ceramics MSDS]
• CAS RN: 12269-78-2

Description

Synthesis Analysis

The synthesis of pyran derivatives, such as Pyran RG 140, often involves a multicomponent reaction (MCR) approach. This method is favored due to its high efficiency, atom economy, short reaction times, low cost, and green reaction conditions. The synthesis typically involves a one-pot reaction of substituted aromatic aldehydes, malononitrile, and 1,3-dicarbonyl compounds under different catalytic conditions.

Molecular Structure Analysis

Pyran is an unsaturated six-membered oxygen-containing heterocycle. The position of one sp3 hybridized carbon is determined by adding H in its name. Pyran heterocycle can be classified depending upon the position of H to give 2H or 4H-pyran molecule. Addition of a carbonyl group to 2H-pyran or 4H-pyran gives pyran-2-one and pyran-4-one.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyran derivatives are typically multicomponent reactions. These reactions often involve substituted aromatic aldehydes, malononitrile, and 1,3-dicarbonyl compounds. The reactions are carried out under different catalytic conditions such as nanocatalysis, transition metal catalysis, acid–base catalysis, and organocatalysis.

Physical And Chemical Properties Analysis

Pyran RG 140 is a hydrated aluminum silicate mineral. It is an off-white to gray powder. It has a low bulk density, low thermal conductivity, and low reversible thermal expansion. The brightness when fired is a minimum of 55. The expansion/shrinkage is between +2.5 to -2.0%, and the fineness, retained on 200 mesh, is between 5-10%.

Mechanism of Action

The mechanism of action of Pyran RG 140 is primarily physical. It is used in mold washes to prevent metal penetration into the mold. In insulating firebrick, it provides excellent dimensional stability and is used to make refractories with superior hot load bearing ability, resistance to thermal shock, and a low coefficient of thermal expansion.

Safety and Hazards

Pyran RG 140 may cause cancer if inhaled and can cause damage to organs through prolonged or repeated exposure if inhaled. It is recommended to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to wear protective gloves, eye or face protection. In case of fire, use CO2, dry chemical, or foam for extinction.